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Compound of Interest

Compound Name: 800CW maleimide

Cat. No.: B12381099 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of 800CW maleimide, with a special

focus on preventing its hydrolysis to ensure successful bioconjugation experiments.

Frequently Asked Questions (FAQs)
Q1: What is 800CW maleimide and what is it used for?

IRDye® 800CW maleimide is a near-infrared (NIR) fluorescent dye equipped with a maleimide

reactive group.[1][2][3] This maleimide group allows for the covalent labeling of biomolecules

that contain thiol (sulfhydryl) groups, such as cysteine residues in proteins and peptides.[4][5]

The resulting fluorescently labeled molecules are utilized in a variety of applications, including

fluorescence microscopy, live-cell imaging, Western blots, flow cytometry, and in vivo imaging.

Q2: What is maleimide hydrolysis and why is it a concern?

Maleimide hydrolysis is a chemical reaction where the maleimide ring opens up to form a

maleamic acid. This resulting product is unreactive towards thiol groups, meaning it can no

longer participate in the desired conjugation reaction. This side reaction is a primary concern as

it reduces the efficiency of the labeling reaction, leading to lower yields of the desired conjugate

and potentially complicating purification processes.

Q3: What are the main factors that contribute to the hydrolysis of 800CW maleimide?

The stability of the maleimide group is primarily influenced by the pH of the solution. The rate of

hydrolysis significantly increases with a rise in pH. Temperature also plays a role, with higher
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temperatures accelerating the rate of hydrolysis. Additionally, prolonged storage in aqueous

solutions can lead to hydrolysis.

Q4: How should I store 800CW maleimide to minimize hydrolysis?

To maintain the reactivity of 800CW maleimide, it should be stored at -20°C in a dry, dark

environment. It is recommended to prepare stock solutions in a dry, water-miscible organic

solvent like anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately

before use. Aqueous solutions of the dye should be used promptly and any unused portion

discarded. A stock solution of the dye in DMSO can be stored at -20°C for up to two weeks,

protected from light and moisture.

Troubleshooting Guide
Problem: Low or no conjugation of 800CW maleimide to my protein/peptide.

This is a common issue that can often be attributed to the hydrolysis of the maleimide group or

other experimental factors. Follow these troubleshooting steps to improve your conjugation

efficiency.

Step 1: Verify the pH of Your Reaction Buffer

Question: What is the pH of your reaction buffer?

Guidance: The optimal pH range for the thiol-maleimide conjugation reaction is between 6.5

and 7.5. Within this range, the thiol group is sufficiently nucleophilic to react efficiently with

the maleimide, while the rate of maleimide hydrolysis remains relatively low. At pH values

above 8.0, the hydrolysis of the maleimide group becomes significantly faster, and the

maleimide can also react with primary amines, such as the side chain of lysine residues.

Actionable Step: Prepare fresh reaction buffer and accurately measure its pH before initiating

the conjugation. Common buffers used are phosphate-buffered saline (PBS), Tris, or HEPES

at a pH between 7.0 and 7.5.

Step 2: Assess the Freshness of Your 800CW Maleimide Solution

Question: How was your 800CW maleimide stored and prepared?
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Guidance: Maleimide reagents are susceptible to hydrolysis during storage, especially if

exposed to moisture. Storing the dye in an aqueous solution for extended periods is not

recommended.

Actionable Step: Always prepare a fresh stock solution of 800CW maleimide in anhydrous

DMSO or DMF right before your experiment. If you have a previously prepared DMSO stock,

ensure it has been stored correctly at -20°C and is not more than two weeks old.

Step 3: Control the Reaction Temperature

Question: At what temperature are you performing the conjugation?

Guidance: While many conjugations proceed well at room temperature, higher temperatures

can increase the rate of hydrolysis.

Actionable Step: If you suspect significant hydrolysis, consider performing the reaction at a

lower temperature, such as 4°C. Be aware that the reaction rate will be slower, so you may

need to increase the incubation time, for instance, to an overnight incubation.

Step 4: Ensure the Presence of Free Thiols

Question: Have you confirmed that your protein or peptide has available free thiol groups?

Guidance: Cysteine residues in proteins can form disulfide bonds, which are unreactive

towards maleimides. These disulfide bonds may need to be reduced to generate free thiols

for conjugation.

Actionable Step: If necessary, reduce disulfide bonds using a reducing agent like TCEP

(tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol). If using DTT, it must be removed

before adding the maleimide dye, as it contains a thiol group and will compete in the

reaction. TCEP does not contain a thiol group and may not always require removal, but it can

still react with maleimides, so optimization is necessary.

Step 5: Optimize the Molar Ratio of Dye to Protein

Question: What is the molar ratio of 800CW maleimide to your biomolecule?
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Guidance: A molar excess of the maleimide dye is typically used to ensure efficient labeling.

Actionable Step: A good starting point is a 10-20 fold molar excess of dye to protein.

However, this should be optimized for your specific protein and desired degree of labeling.

Quantitative Data Summary
The stability of the maleimide group is highly dependent on the pH of the environment. The

following table summarizes the general relationship between pH and the rates of conjugation

and hydrolysis.

pH Range

Thiol-
Maleimide
Conjugation
Rate

Maleimide
Hydrolysis
Rate

Side Reactions
with Amines

Recommendati
on

< 6.5 Slower Minimal No

Longer reaction

times may be

needed.

6.5 - 7.5 Optimal Relatively Low Minimal

Recommended

range for efficient

and specific

conjugation.

> 7.5 Fast
Significantly

Increased

Competitive

reaction with

primary amines.

Generally not

recommended

due to rapid

hydrolysis and

loss of specificity.

> 8.5 Fast Very Rapid Significant

Avoid this pH

range for

maleimide

conjugation.

Experimental Protocols
Protocol: Conjugation of 800CW Maleimide to a Thiol-Containing Protein
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This protocol provides a general guideline for labeling a protein with 800CW maleimide.

Optimization may be required for specific applications.

Materials:

800CW Maleimide

Thiol-containing protein or peptide

Anhydrous DMSO

Reaction Buffer: Phosphate-buffered saline (PBS) or 100 mM sodium phosphate, 150 mM

NaCl, pH 7.2.

(Optional) Reducing agent: TCEP (tris(2-carboxyethyl)phosphine)

Desalting column or other purification system (e.g., dialysis, HPLC).

Procedure:

(Optional) Reduction of Disulfide Bonds:

If your protein contains disulfide bonds that need to be reduced to expose free thiols,

dissolve the protein in the reaction buffer.

Add a 10-100 fold molar excess of TCEP.

Incubate for 20-30 minutes at room temperature.

Preparation of 800CW Maleimide Stock Solution:

Allow the vial of 800CW maleimide to warm to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO. Vortex briefly

to ensure it is fully dissolved. This solution should be prepared fresh.

Conjugation Reaction:
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To your protein solution, add the 800CW maleimide stock solution to achieve a 10-20 fold

molar excess of the dye.

Mix gently and incubate for 2 hours at room temperature or overnight at 4°C, protected

from light.

Purification of the Conjugate:

Remove the unreacted dye and any byproducts by passing the reaction mixture through a

desalting column.

Alternatively, dialysis or HPLC can be used for purification.

Storage of the Conjugate:

Store the purified, labeled protein at 4°C, protected from light, for up to two weeks. For

longer-term storage, it can be aliquoted and stored at -20°C.

Visualizations

Thiol-Maleimide Conjugation

Protein with Thiol Group (-SH)

Stable Thioether Bond
(Labeled Protein)Michael Addition

(pH 6.5-7.5)

800CW Maleimide

Click to download full resolution via product page

Caption: Thiol-Maleimide Conjugation Workflow.
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Maleimide Hydrolysis

Reactive 800CW Maleimide

Unreactive Maleamic AcidHydrolysis
(favored at pH > 7.5)

Water (H₂O)

Click to download full resolution via product page

Caption: Maleimide Hydrolysis Reaction.
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Low Conjugation Efficiency
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Is temperature optimized?
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Are free thiols available?
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Caption: Troubleshooting Low Conjugation Efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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